Cas no 482-27-9 (Isopimpinellin)

• Product Name: Isopimpinellin
• CAS No: 482-27-9
• MF: C₁₃H₁₀O₅
• MW: 246.215504169464
• MDL: MFCD00017407
• CID: 95035
• PubChem ID: 172089036
• Update Time: 2025-04-18

Isopimpinellin Chemical and Physical Properties

Names and Identifiers

• Isopimpinellin
• 4,9-Dimethoxy-7H-furo[3,2-g]chromen-7-one
• 4,9-Dimethoxy-furo[3,2-g]chromen-7-one
• 5,8-Dimethoxy-6,7-furanocoumarin
• 5,8-Dimethoxypsoralen
• 5,8-Dimethoxypsoralene
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4,9-dimethoxy-
• 7H-Furo[3,2-g][1]benzopyran-7-one,4,9-dimethoxy
• 4,9-dimethoxyfuro[3,2-g]chromen-7-one
• ISOPIMPINELLIN(AS)
• 4,9-Dimethoxyfuro[3,2-g]benzopyran-7-one
• 4,9-Dimethoxy-7H-furo[3,2-g][1]benzopyran-7-one
• Isoimpinellin
• NSC 217988
• NSC 401288
• 4,9-Dimethoxypsoralen
• NSC401288
• 4,9-Dimethoxy-7H-furo(3,2-G) (1)benzopyran-7-one
• 20GCF755G6
• 7H-Furo[3,2-g][1]be

• MDL： MFCD00017407
• Inchi： 1S/C13H10O5/c1-15-10-7-3-4-9(14)18-12(7)13(16-2)11-8(10)5-6-17-11/h3-6H,1-2H3
• InChI Key： DFMAXQKDIGCMTL-UHFFFAOYSA-N
• SMILES： O1C=CC2C(=C3C=CC(=O)OC3=C(C1=2)OC)OC

Computed Properties

• Exact Mass: 246.05300
• Monoisotopic Mass: 246.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.9
• Molecular Weight: 246.21

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.3520
• Melting Point: 148.0 to 152.0 deg-C
• Boiling Point: 448.7℃/760mmHg
• Flash Point: 225.1°C
• Refractive Index: 1.611
• Solubility: In water, 315.3 mg/L at 25 °C (est)
• PSA: 61.81000
• LogP: 2.55640
• Odor: Odorless
• λmax: 268(MeOH)(lit.)
• Vapor Pressure: 6.8X10-7 mm Hg at 25 °C (est)

Isopimpinellin Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264-P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGII
• WGK Germany：3
• Hazard Category Code： 28
• Safety Instruction： 28-36/37-45
• RTECS：LV1049200
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 8-methoxypsoralens
• Natural Products and Extracts Plant Extracts Plant based Magydaris pastinacea
• Natural Products and Extracts Plant Extracts Plant based Esenbeckia berlandieri
• Natural Products and Extracts Plant Extracts Plant based Deverra tortuosa
• Natural Products and Extracts Plant Extracts Plant based Aeglopsis chevalieri
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances